Cas no 173419-92-6 (6-Methyloctan-2-amine)

• Product Name: 6-Methyloctan-2-amine
• CAS No: 173419-92-6
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 5756400
• PubChem ID: 18000080
• Update Time: 2023-12-26

6-Methyloctan-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7262283
• CS-0276603
• EN300-6506196
• 173419-92-6
• 6-methyloctan-2-amine
• AKOS013830548
• 2-Octanamine, 6-methyl-
• 6-Methyloctan-2-amine

• Inchi： 1S/C9H21N/c1-4-8(2)6-5-7-9(3)10/h8-9H,4-7,10H2,1-3H3
• InChI Key： CVCJEAFOKGNKCC-UHFFFAOYSA-N
• SMILES： NC(C)CCCC(C)CC

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.789±0.06 g/cm3(Predicted)
• Boiling Point: 181.0±8.0 °C(Predicted)
• pka: 11.03±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines